N-(6-methylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)cyclohexanecarboxamide

• IUPAC Name: N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)cyclohexanecarboxamide
• InChI: InChI=1S/C21H23N3OS/c1-15-9-10-18-19(12-15)26-21(23-18)24(14-16-6-5-11-22-13-16)20(25)17-7-3-2-4-8-17/h5-6,9-13,17H,2-4,7-8,14H2,1H3
• InChI Key: GHUMDOCASGNOPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)N(CC3=CN=CC=C3)C(=O)C4CCCCC4
• Molecular Formula: C21H23N3OS
• Molecular Weight: 365.5 g/mol

Description

N-(6-methylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)cyclohexanecarboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as MBT-PH or PH-797804, and it belongs to the class of selective p38α mitogen-activated protein kinase (MAPK) inhibitors.

Scientific Research Applications

Environmental Remediation

One of the notable applications of related compounds is in the environmental remediation of industrial wastes. For instance, the use of novel magnetic nanoadsorbents synthesized via modifications of similar compounds for the removal of heavy metals like Cd2+ and Zn2+ from industrial wastes. This approach highlights the potential of N-(6-methylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)cyclohexanecarboxamide derivatives in environmental cleanup due to their high adsorption capacity, stability, and reusability (Zargoosh et al., 2015).

Medicinal Chemistry

Compounds with a similar structural framework have shown promise in medicinal chemistry, particularly in antimicrobial and anticancer research. For example, derivatives synthesized from related structural precursors were evaluated for their antimicrobial activities, revealing potential applications in developing new antibacterial agents (Hawas et al., 2012). Moreover, the synthesis of novel N-substituted derivatives has been explored for their potential as α-blocking agents, indicating a wide range of therapeutic applications (Abdel-Wahab et al., 2008).

Drug Discovery and Development

The structural diversity and modifiability of compounds like N-(6-methylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)cyclohexanecarboxamide make them valuable in drug discovery and development. Their synthesis and modifications have facilitated the exploration of biological activities and the mechanism of action of potential drug candidates. For instance, the development of fluorine-18-labeled derivatives for PET imaging underscores the utility of such compounds in biomedical imaging and diagnostics (Lang et al., 1999).